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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B051772

This guide provides critical safety and logistical information for the proper handling and
disposal of 1,3-Propanediol in a laboratory setting. Adherence to these procedures is essential
to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the first line of defense against
potential exposure to 1,3-Propanediol. While generally not classified as a hazardous
substance, proper PPE is mandatory to prevent skin and eye contact.

Recommended PPE for Handling 1,3-Propanediol:
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PPE Type

Specification

Standard

Eye and Face Protection

Safety glasses with side-

shields

EN166 (EU) or NIOSH (US)
approved[1]

Hand Protection

Nitrile rubber gloves[1][2]

Tested according to EN 374[2]

Minimum layer thickness:
>0.11 mm[1][2]

Breakthrough time: >480

minutes (permeation: level 6)

[1](2]

Skin and Body Protection Laboratory coat

Standard laboratory practice

) ) Necessary only if aerosol or
Respiratory Protection ] )
mist formation occurs[2][3]

NIOSH (US) or CEN (EU)

approved respirator[4]

Operational Plan for Handling 1,3-Propanediol

A systematic approach to handling 1,3-Propanediol minimizes risks and ensures a safe

working environment.
Step-by-Step Handling Protocol:
e Preparation:
o Ensure adequate ventilation in the work area.[1][5]

o Inspect all PPE for integrity before use.[1]

o Locate the nearest safety shower and eyewash station.

e Donning PPE:
o Put on a laboratory coat.

o Don safety glasses with side-shields.[1]
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o Wash and dry hands thoroughly before putting on gloves.[1]

o Wear suitable nitrile rubber gloves, ensuring they cover the cuffs of the lab coat.[2]

e Handling the Chemical:
o Avoid direct contact with skin and eyes.
o Prevent the formation of vapors or mists.[1]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place.[1][5]

o Doffing PPE:

[e]

Remove gloves using the proper technique to avoid skin contact with the outer surface of
the glove.[1]

[e]

Dispose of contaminated gloves immediately in a designated waste container.[1]

Remove the lab coat.

o

[¢]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan

Proper disposal of 1,3-Propanediol and any contaminated materials is crucial to prevent
environmental contamination and adhere to regulations.

Disposal Protocol:

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[1][4] Do not dispose of it down the drain.[1]

o Contaminated Materials: Dispose of contaminated gloves and other disposable materials as
unused product in a suitable, closed container.[1][4]

o Empty Containers: Treat empty containers as if they still contain the product. Do not reuse
empty containers.
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Workflow for Safe Handling and Disposal of 1,3-
Propanediol

Workflow for Safe Handling and Disposal of 1,3-Propanediol

Preparation

Ensure Adequate Ventilation & Inspect PPE

Proceed to Handling

Handling Procedure

Don PPE
(Lab Coat, Safety Glasses, Gloves)

:

Handle 1,3-Propanediol
(Avoid Contact, Keep Container Closed)

l

Doff PPE
(Proper Glove Removal, Hand Washing)

Post-Handling

Disposal

Dispose of Unused Product & Contaminated Materials in Accordance with Regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3-
Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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